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For Researchers, Scientists, and Drug Development Professionals

Introduction
Strontium dihydride (SrH₂), a saline hydride, is a compound of growing interest in various

scientific and industrial fields. Its potential applications as a reducing agent, a precursor for

other strontium-containing compounds, and in hydrogen storage technologies necessitate a

thorough understanding of its fundamental physicochemical properties. This technical guide

provides a comprehensive overview of the core thermodynamic properties of strontium

dihydride, supported by detailed experimental protocols and visualizations to facilitate its

application in research and development.

Core Thermodynamic Properties
The thermodynamic stability and reactivity of strontium dihydride are governed by its key

thermodynamic parameters. These values are crucial for predicting reaction equilibria, energy

requirements for synthesis and decomposition, and for the design of processes involving SrH₂.

Data Presentation
The following tables summarize the essential thermodynamic and physical properties of

strontium dihydride.
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Property Value Units Notes

Molar Mass 89.636 g/mol

Density 3.26 g/cm³ [1][2]

Melting Point 1050 °C Decomposes[1]

Crystal Structure
Orthorhombic

(cotunnite-type)
Space group Pnma[2]

Thermodynamic Parameter Calculated Value (at 298 K) Units

Standard Enthalpy of

Formation (ΔHf°)
-176.7 kJ/mol

Standard Molar Entropy (S°) 48.3 J/(mol·K)

Specific Heat Capacity (Cp) 44.7 J/(mol·K)

Note: The calculated thermodynamic values are based on density functional theory (DFT) as

reported by Hector et al. (2007).

Experimental Protocols
A detailed understanding of the synthesis of strontium dihydride is paramount for its practical

application. The primary method for the preparation of SrH₂ is through the direct reaction of

elemental strontium with hydrogen gas at elevated temperatures.

Synthesis of Strontium Dihydride
Objective: To synthesize strontium dihydride (SrH₂) from high-purity strontium metal and

hydrogen gas.

Materials:

Strontium metal (99.5% purity or higher)

High-purity hydrogen gas (H₂)
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Inert gas (e.g., Argon)

Equipment:

Tube furnace with temperature control

Quartz or alumina reaction tube

Gas handling system with mass flow controllers

Vacuum pump

Glovebox with an inert atmosphere

Procedure:

Preparation of Reactants: Inside an inert atmosphere glovebox, a known quantity of

strontium metal is cleaned of any surface oxides and placed into a molybdenum or tantalum

crucible. The crucible is then positioned within the reaction tube.

Assembly and Purging: The reaction tube is sealed and connected to the gas handling

system. The system is then evacuated to a high vacuum to remove any residual air and

moisture. Subsequently, the system is purged with high-purity argon gas. This evacuation

and purging cycle is repeated multiple times to ensure an inert environment.

Hydrogenation: The flow of argon is stopped, and high-purity hydrogen gas is introduced into

the reaction system. The pressure of the hydrogen gas is maintained at a slight positive

pressure.

Heating Profile: The tube furnace is heated to a temperature of 300-400 °C.[2] The reaction

of strontium with hydrogen is exothermic and typically initiates as the temperature rises.

Reaction Monitoring: The progress of the reaction can be monitored by observing the

pressure drop in the closed system as hydrogen is consumed. The reaction is considered

complete when the hydrogen pressure stabilizes.

Cooling and Passivation: After the reaction is complete, the furnace is slowly cooled to room

temperature under a continuous flow of hydrogen. Once at room temperature, the hydrogen
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is purged from the system with an inert gas like argon.

Sample Handling: The resulting strontium dihydride, a grayish-white powder, is handled

exclusively under an inert atmosphere to prevent reaction with air and moisture.

Safety Precautions:

Strontium metal is highly reactive and pyrophoric in powdered form.

Hydrogen gas is flammable and can form explosive mixtures with air.

The synthesis should be carried out in a well-ventilated area, and appropriate personal

protective equipment (PPE) should be worn.

Visualizations
To aid in the conceptual understanding of the synthesis process and the structural relationships

of strontium dihydride, the following diagrams are provided.
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Figure 1: Experimental workflow for the synthesis of strontium dihydride.
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Figure 2: Phase relationship of strontium dihydride under different pressure conditions.

Conclusion
This technical guide has provided a detailed overview of the core thermodynamic properties of

strontium dihydride, including its enthalpy of formation, entropy, and specific heat capacity. A

comprehensive experimental protocol for its synthesis via direct combination of the elements

has been outlined, emphasizing the necessary safety precautions. The provided visualizations

offer a clear depiction of the synthesis workflow and the structural relationship of its phases.

This information is intended to serve as a valuable resource for researchers and professionals

working with or exploring the applications of strontium dihydride. Further experimental

validation of the calculated thermodynamic data is encouraged to refine our understanding of

this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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